Cas no 28458-39-1 (2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-)
28458-39-1 structure
Product Name:2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-
CAS No:28458-39-1
MF:C12H17NO3
MW:223.268283605576
CID:1435034
PubChem ID:70623478
Update Time:2025-04-20
2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-
- 6-[2-(3,5-dimethyl-1,2-oxazol-4-yl)ethyl]oxan-2-one
- DTXSID80742517
- SCHEMBL11629901
- 28458-39-1
- 6-(2-(3,5-Dimethylisoxazol-4-yl)ethyl)tetrahydro-2H-pyran-2-one
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- Inchi: 1S/C12H17NO3/c1-8-11(9(2)16-13-8)7-6-10-4-3-5-12(14)15-10/h10H,3-7H2,1-2H3
- InChI Key: AKGIUZULNRMACE-UHFFFAOYSA-N
- SMILES: O1C(CCCC1CCC1C(C)=NOC=1C)=O
Computed Properties
- Exact Mass: 223.12091
- Monoisotopic Mass: 223.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.33
2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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